Cas no 53525-65-8 (5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione)

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione structure
53525-65-8 structure
Product Name:5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione
CAS No:53525-65-8
Molecular Formula:C8H4N4O2
Molecular Weight:188.1430
MDL:MFCD01631199
CID:366043
PubChem ID:1051510

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Properties

Names and Identifiers

    • Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
    • 5H,10H-DIIMIDAZO[1,5-A:1', 5'-D] PYRAZINE-5,10-DIONE
    • Diimidazo[1,5-a:1,5-d]pyrazine-5,10-dione, dihydrochloride
    • diimidazo[1,3-b:1',3'-e]pyrazine-5,10-dione
    • DiiMidazo[1,5-a:1',5'-d]pyrazine-5,10-dione, DiHCl
    • UYAAVKFHBMJOJZ-UHFFFAOYSA-N
    • FCH920792
    • 5H,10H-DIIMIDAZO[1,5-A
    • SBB090709
    • AB09348
    • AK146270
    • ZB014781
    • 5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
    • 5h,10h-diimidazo[1,5-a:1',5'-d] pyrazine-5,10-dione
    • Diimidazo[1,5-a;1',5'-d]pyrazine-5,10-dione
    • 1,5,7,11-tetrazatricyclo[7.3.0.03,7]dodeca-3,5,9,11-tetraene-2,8-dione
    • 1,5,7,11-TETRAAZATRICYCLO[7.3.0.0(3),?]DODECA-3,5,9,11-TETRAENE-2,8-DIONE
    • MFCD01631199
    • 10H-diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
    • 5H,10H-diimidazo[1,5-a:1,5-d]pyrazine-5,10-dione
    • 1,5,7,11-tetrazatricyclo[7.3.0.0^{3,7]dodeca-3,5,9,11-tetraene-2,8-dione
    • 53525-65-8
    • propyleneglycoldiacetate
    • A7785
    • AS-57691
    • AMY15348
    • SCHEMBL3692678
    • AKOS006343947
    • DTXSID20359981
    • AN-584/43226970
    • AC-6520
    • CS-0157286
    • FT-0694763
    • MDL: MFCD01631199
    • InChIKey: UYAAVKFHBMJOJZ-UHFFFAOYSA-N
    • Inchi: 1S/C8H4N4O2/c13-7-5-1-9-3-11(5)8(14)6-2-10-4-12(6)7/h1-4H
    • SMILES: O=C1C2=C([H])N=C([H])N2C(C2=C([H])N=C([H])N21)=O

Computed Properties

  • Exact Mass: 188.03300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 188.033
  • Heavy Atom Count: 14
  • Complexity: 276
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 69.8

Experimental Properties

  • LogP: -0.85980
  • PSA: 68.74000
  • Refractive Index: 1.908
  • Boiling Point: 604.5°Cat760mmHg
  • Flash Point: 319.4°C
  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.85

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Security Information

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00D9K9-100mg
5H,10H-DIIMIDAZO[1,5-A
53525-65-8 95%
100mg
$34.00 2025-02-26
A2B Chem LLC
AG18121-250mg
5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
53525-65-8 96%
250mg
$115.00 2024-04-19
Aaron
AR00D9SL-100mg
5H,10H-DIIMIDAZO[1,5-A
53525-65-8 95%
100mg
$39.00 2025-01-24
abcr
AB169492-1 g
5H,10H-Diimidazo[1,5-a:1', 5'-d] pyrazine-5,10-dione; 96%
53525-65-8
1g
€127.00 2023-05-07
AstaTech
68432-0.25/G
5H,10H-DIIMIDAZO[1,5-A:1', 5'-D] PYRAZINE-5,10-DIONE
53525-65-8 96%
0.25g
$90 2023-09-16
Crysdot LLC
CD11109219-5g
Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
53525-65-8 95+%
5g
$594
eNovation Chemicals LLC
K09851-25g
diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
53525-65-8 98%
25g
$1580 2022-05-20
TRC
D680050-10mg
5H,10H-Diimidazo[1,5-A:1',5'-D]pyrazine-5,10-dione
53525-65-8
10mg
$ 50.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D890604-5g
Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
53525-65-8 ≥95%
5g
4,860.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CG699-50mg
5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione
53525-65-8 95+%
50mg
137.0CNY 2021-08-05

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Synthesis

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53525-65-8)5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione
A7785
Purity:99%
Quantity:25g
Price($):2048.0